Cas no 1783743-53-2 (3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile)

• Product Name: 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile
• CAS No: 1783743-53-2
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5905255
• PubChem ID: 105452203
• Update Time: 2025-06-08

3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1783743-53-2
• EN300-7535994
• 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile

• Inchi： 1S/C12H13N3/c1-8-10(5-6-13)12-9(7-14)3-2-4-11(12)15-8/h2-4,15H,5-6,13H2,1H3
• InChI Key： KRMGTZCJOMDGHJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C#N)C=2C(CCN)=C1C

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.6Ų

Additional information on 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile

Professional Introduction to 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile (CAS No. 1783743-53-2)

3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1783743-53-2, represents a fascinating molecular structure with potential applications in the development of novel therapeutic agents. The intricate arrangement of atoms within this molecule, featuring a nitrile group, an aminoethyl side chain, and a methyl substituent on an indole core, makes it a subject of intense study for researchers aiming to explore new pharmacophores and biological activities.

The indole moiety is particularly noteworthy, as it is a common structural motif found in numerous bioactive natural products and pharmaceuticals. Indole derivatives are known for their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitrile group at the 4-position of the indole ring introduces additional reactivity, enabling various chemical transformations that can be exploited in drug design. Furthermore, the 2-aminoethyl side chain adds a layer of complexity, potentially influencing both the solubility and binding affinity of the compound towards biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological pathways. The compound 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile has emerged as a promising candidate in this context due to its structural similarity to known bioactive indole derivatives. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The aminoethyl side chain, in particular, has been hypothesized to enhance penetration across the blood-brain barrier, a critical factor for effective central nervous system drug delivery.

The synthesis of 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the indole core and incorporating the various functional groups. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

The pharmacological profile of 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile is currently under extensive investigation. In vitro studies have demonstrated potential interactions with several key enzymes and receptors implicated in neurological disorders. Notably, the compound has shown inhibitory activity against certain kinases and monoamine oxidases, which are enzymes known to play a role in neurodegeneration. Additionally, its ability to cross-react with other biological targets suggests broad therapeutic potential beyond neurodegenerative diseases.

The development of novel drug candidates relies heavily on robust analytical techniques for characterization and quality control. For 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile, high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming molecular structure and assessing purity. These analytical methods provide critical data that ensures the compound meets stringent pharmaceutical standards before it can be advanced into preclinical or clinical studies.

The regulatory landscape for new pharmaceutical entities necessitates thorough documentation and compliance with safety guidelines. While CAS No. 1783743-53-2 does not classify this compound as a hazardous or controlled substance, adherence to good manufacturing practices (GMP) is imperative to ensure consistency and reliability across batches. This includes rigorous quality control measures during synthesis, purification, and formulation stages.

In conclusion, 3-(2-aminoethyl)-2-methyl-1H-indole-4-carbonitrile represents a significant advancement in medicinal chemistry with potential implications for treating neurological disorders. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly vital role in shaping the future of therapeutic interventions.